Cas no 54605-62-8 (3-(4-ethoxyphenyl)-3-oxopropanenitrile)

• Product Name: 3-(4-ethoxyphenyl)-3-oxopropanenitrile
• CAS No: 54605-62-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD02260795
• CID: 830576
• PubChem ID: 22241695
• Update Time: 2026-04-29

3-(4-ethoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-3-oxopropanenitrile
• 3-(4-Methoxyphenyl)-3-oxopropanenitrile
• 4-Ethoxybenzoylacetonitrile
• 3-(4-Aethoxy-phenyl)-3-oxo-propionitril
• 3-(4-ethoxy-phenyl)-3-oxo-propionitrile
• 3-Oxo-3-(4-aethoxy-phenyl)-propionsaeure-nitril
• 4-Aethoxy-benzoylessigsaeurenitril
• 4-ethoxyphenyl-3-oxopropanenitrile
• p-ethoxy-benzoylacetonitrile
• p-Ethoxybenzoylacetonitrile

• MDL： MFCD02260795
• Inchi： InChI=1S/C11H11NO2/c1-2-14-10-5-3-9(4-6-10)11(13)7-8-12/h3-6H,2,7H2,1H3
• InChI Key： CJZHUVVJWMKTPH-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)C(=O)CC#N

Computed Properties

• Exact Mass: 189.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 123 ºC
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),
• PSA: 50.09000
• LogP: 2.18168

3-(4-ethoxyphenyl)-3-oxopropanenitrile Security Information

• Hazard Category Code： R20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT